molecular formula C11H14BrN3O3 B2735646 4-bromo-5-morpholino-2-(2-oxopropyl)-3(2H)-pyridazinone CAS No. 477845-69-5

4-bromo-5-morpholino-2-(2-oxopropyl)-3(2H)-pyridazinone

Cat. No. B2735646
CAS RN: 477845-69-5
M. Wt: 316.155
InChI Key: YMSWXZGMTLEYOX-UHFFFAOYSA-N
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Description

4-bromo-5-morpholino-2-(2-oxopropyl)-3(2H)-pyridazinone (BMPOP) is a novel compound that has been studied for its potential applications in a variety of scientific fields. It is a heterocyclic organic compound containing an oxopropyl group, bromine, and a morpholine ring. BMPOP has been found to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.

Scientific Research Applications

Synthesis and Structural Studies

4-bromo-5-morpholino-2-(2-oxopropyl)-3(2H)-pyridazinone and its derivatives have been explored for their synthetic methodologies and structural analyses. Studies have focused on the synthesis of various pyridazinone derivatives through sequential nucleophilic substitution reactions and other synthetic routes, aiming at understanding their structural properties and potential applications in medicinal chemistry. For instance, research has demonstrated the synthesis of polysubstituted pyridazinones from sequential nucleophilic substitution reactions of tetrafluoropyridazine, highlighting the scaffold's versatility for drug discovery (Pattison et al., 2009). Additionally, spectroscopic and DFT studies on related compounds have provided insights into their molecular structure and electronic properties, supporting their potential in biological applications (Dede et al., 2018).

Biological Activities and Pharmacological Studies

Antioxidant Properties and Chemical Reactivity

The exploration of pyridazinone derivatives has also extended to their antioxidant properties and reactivity under various conditions. Studies on the synthesis and antioxidant properties of related compounds have showcased their effectiveness in scavenging free radicals and protecting against oxidative stress, indicating their potential as antioxidant agents (Çetinkaya et al., 2012). Furthermore, investigations into the photochemical oxidation of pyridazinone derivatives have provided valuable information on their chemical reactivity, which is crucial for understanding their stability and mechanism of action in biological systems (Maki et al., 1988).

properties

IUPAC Name

4-bromo-5-morpholin-4-yl-2-(2-oxopropyl)pyridazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14BrN3O3/c1-8(16)7-15-11(17)10(12)9(6-13-15)14-2-4-18-5-3-14/h6H,2-5,7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YMSWXZGMTLEYOX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)CN1C(=O)C(=C(C=N1)N2CCOCC2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14BrN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>47.4 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24821681
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

4-bromo-5-morpholino-2-(2-oxopropyl)-3(2H)-pyridazinone

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